Cas no 1805844-38-5 (4-(Bromomethyl)-3-mercaptophenylpropanal)

• Product Name: 4-(Bromomethyl)-3-mercaptophenylpropanal
• CAS No: 1805844-38-5
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 4961968
• Update Time: 2025-05-23

4-(Bromomethyl)-3-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-mercaptophenylpropanal

• Inchi： 1S/C10H11BrOS/c1-7(6-12)8-2-3-9(5-11)10(13)4-8/h2-4,6-7,13H,5H2,1H3
• InChI Key： LBPZOHLVFCRTRO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1S)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1

Additional information on 4-(Bromomethyl)-3-mercaptophenylpropanal

Comprehensive Overview of 4-(Bromomethyl)-3-mercaptophenylpropanal (CAS No. 1805844-38-5): Properties, Applications, and Innovations

4-(Bromomethyl)-3-mercaptophenylpropanal (CAS No. 1805844-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a bromomethyl group with a mercaptophenyl moiety, making it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly exploring its potential in drug discovery, material science, and agrochemical applications, aligning with the growing demand for high-performance chemical intermediates.

The molecular structure of 4-(Bromomethyl)-3-mercaptophenylpropanal includes reactive functional groups such as the bromomethyl (-CH₂Br) and thiol (-SH) groups, which facilitate diverse chemical transformations. These groups enable the compound to participate in nucleophilic substitution reactions, click chemistry, and cross-coupling reactions, making it invaluable for constructing heterocyclic frameworks or bioconjugates. Its CAS No. 1805844-38-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

In the context of current trends, 4-(Bromomethyl)-3-mercaptophenylpropanal aligns with the surge in green chemistry initiatives. Researchers are optimizing its synthesis to minimize waste and energy consumption, addressing the global push for sustainable chemical processes. Additionally, its role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors has sparked interest in the pharmaceutical sector, where targeted drug delivery and small-molecule therapeutics dominate innovation pipelines.

From an industrial perspective, the compound’s applications extend to polymer modification and surface functionalization. Its thiol group allows for thiol-ene reactions, a cornerstone in developing advanced materials like self-healing polymers or nanocomposites. This versatility positions CAS No. 1805844-38-5 as a candidate for cutting-edge research in smart materials and nanotechnology, areas frequently searched in academic and industrial forums.

Quality and safety are paramount when handling 4-(Bromomethyl)-3-mercaptophenylpropanal. Reputable suppliers provide detailed technical data sheets (TDS) and material safety data sheets (MSDS), ensuring compliance with international standards like REACH and OSHA. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a critical factor for end-users in high-value synthesis.

Looking ahead, the demand for 4-(Bromomethyl)-3-mercaptophenylpropanal is expected to rise, driven by its utility in bioconjugation and catalysis. Innovations in flow chemistry and automated synthesis platforms may further streamline its production, reducing costs and environmental impact. As the scientific community continues to explore its potential, this compound remains a focal point for next-generation chemical solutions.